Cas no 2167569-18-6 (3,3-Dimethyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid)

• Product Name: 3,3-Dimethyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid
• CAS No: 2167569-18-6
• MF: C₉H₁₂F₃NO₃
• MW: 239.191693305969
• CID: 6164256
• PubChem ID: 165914317
• Update Time: 2025-10-25

3,3-Dimethyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2167569-18-6
• EN300-5589229
• 3,3-dimethyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid
• 3,3-Dimethyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C9H12F3NO3/c1-8(2)3-4-13(5(8)6(14)15)7(16)9(10,11)12/h5H,3-4H2,1-2H3,(H,14,15)
• InChI Key： BFRIZIMKIYUKCO-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C)(C)C1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 239.07692773g/mol
• Monoisotopic Mass: 239.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.6Ų

Additional information on 3,3-Dimethyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid

Professional Introduction to 3,3-Dimethyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic Acid (CAS No. 2167569-18-6)

3,3-Dimethyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid, with the CAS number 2167569-18-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a trifluoroacetyl group and a carboxylic acid moiety, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The< strong> trifluoroacetyl group in the molecule is a key functional moiety that imparts significant influence on its pharmacological profile. Fluorine atoms are known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. This makes< strong> 3,3-Dimethyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid a promising candidate for designing novel therapeutic agents that require enhanced bioavailability and prolonged half-life. The< strong> carboxylic acid functionality further extends its utility by allowing for various derivatization strategies, such as esterification or amidation, which can tailor the compound's solubility, permeability, and overall pharmacological activity.

In recent years, there has been a growing interest in exploring the potential of< strong> pyrrolidine-based compounds in addressing various therapeutic challenges. Pyrrolidine scaffolds have been successfully incorporated into a wide range of drug molecules targeting different disease mechanisms, including inflammation, neurodegeneration, and cancer. The structural flexibility of pyrrolidine allows for the creation of complex molecular architectures that can interact with biological targets in precise ways. This has led to several preclinical studies investigating the efficacy of< strong> 3,3-Dimethyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid in models of these diseases.

One of the most compelling aspects of< strong> 3,3-Dimethyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid is its potential as an intermediate in the synthesis of more complex drug candidates. The trifluoroacetyl group serves as a versatile handle for further functionalization, enabling chemists to explore diverse chemical space. This has been particularly useful in the development of protease inhibitors, where the trifluoroacetyl moiety can enhance binding affinity to target enzymes. Additionally, the carboxylic acid group provides a site for covalent attachment to other molecular components, facilitating the design of multicomponent drug systems.

The pharmacological properties of< strong> 3,3-Dimethyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid have been extensively studied in vitro and in vivo. Initial studies have shown promising results in terms of anti-inflammatory and analgesic activities. The trifluoroacetyl group has been shown to modulate inflammatory pathways by interacting with specific enzymes involved in the production of pro-inflammatory cytokines. Furthermore, the compound has demonstrated potential in pain management by acting on central nervous system receptors that are implicated in nociception.

The synthesis of< strong> 3,3-Dimethyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include the formation of the pyrrolidine ring followed by acylation with trifluoroacetic anhydride or trifluoroacetic acid under controlled conditions. Advanced synthetic techniques such as transition metal-catalyzed reactions have also been employed to improve efficiency and selectivity. These synthetic strategies highlight the compound's importance as a building block in pharmaceutical chemistry.

In conclusion, 3,3-Dimethyl-1-(trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2167569-18-6) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. The combination of a trifluoroacetyl group and a carboxylic acid moiety provides a versatile platform for drug discovery and development. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an increasingly important role in addressing unmet medical needs.